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Ethane (Cz2He), a non-methane volatile organic compound (NMVOC), is the most abundant
hydrocarbon in the remote atmosphere after methane.[1][2] Its presence and chemical
transformations in the troposphere have significant implications for atmospheric chemistry, air
quality, and climate. This technical guide provides a comprehensive overview of ethane's role
as a VOC, including its sources, atmospheric fate, and the analytical techniques used for its
measurement.

Quantitative Overview of Atmospheric Ethane

The global budget of ethane is influenced by a variety of natural and anthropogenic sources.
The primary sources include fugitive emissions from fossil fuel (natural gas and oil) production
and distribution, biomass burning, and biofuel use.[1][3]

Table 1: Estimated Global Ethane Emissions by Source Category
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Estimated Emissions (Tg ] ]
Source Category Primary Contributor(s)

yr~)

Fugitive emissions from

production, transmission, and

Fossil Fuels 8.0-9.2 _
processing of natural gas and
oil.[1]
_ _ Wildfires and prescribed
Biomass Burning 24-28 )
burning.[1]
) Combustion of biofuels for
Biofuel Use 2.6
energy.[1]
Total Estimated Emissions ~13.0-14.6

Note: Tg yr—t = teragrams per year. Data compiled from multiple sources.

Atmospheric concentrations of ethane have shown significant trends over the past few
decades. A notable decline was observed from the 1980s to the early 2000s, largely attributed
to reduced fugitive emissions from the fossil fuel industry.[1] However, recent studies have
indicated a reversal of this trend, with a rise in ethane concentrations linked to the increase in
oil and natural gas production in North America.[4]

Table 2: Trends in Atmospheric Ethane Concentrations
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. Trend in Northern Trend in Southern .
Period . . Key Observations
Hemisphere Hemisphere
Global ethane
emission rates
1984 - 2010 Overall decline Overall decline

decreased by

approximately 21%.[1]

Reversal of the long-

term declining trend,
Increase of ~400,000 S
2009 - 2014 - primarily linked to
tons annually _ _
North American oil

and gas activities.[4]

2006 - 2016 (Upper
-2.24% per year - -

Troposphere)

2006 - 2016 (Lower Data from airborne
-3.27% per year - ]

Stratosphere) observations.[3][5]

Atmospheric Chemistry of Ethane

The primary sink for atmospheric ethane is its reaction with the hydroxyl radical (¢*OH). This
oxidation process is a key contributor to the formation of tropospheric ozone (Os), a major
component of smog and a harmful air pollutant.[2][6]

The atmospheric oxidation of ethane is a complex process involving a series of radical chain
reactions. The initial reaction with the hydroxyl radical produces an ethyl radical (CzHse), which
then reacts with molecular oxygen to form an ethyl peroxy radical (C2Hs0O2¢). The subsequent
reactions depend on the concentration of nitrogen oxides (NOXx) in the atmosphere.
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Atmospheric oxidation pathway of ethane.

Experimental Protocols for Ethane Measurement

Accurate measurement of atmospheric ethane concentrations is crucial for understanding its
sources, sinks, and atmospheric impact. Several analytical techniques are commonly employed
for this purpose.

The first step in measuring atmospheric ethane is collecting a representative air sample. The
most common method for VOCs is whole air sampling using passivated stainless steel
canisters, often referred to as SUMMA canisters.

Methodology:

o Canister Preparation: Canisters are rigorously cleaned and evacuated to a high vacuum in
the laboratory to prevent contamination.

e Field Sampling:

o Grab Sampling: The canister valve is opened for a short period (1-5 minutes) to collect an
instantaneous sample.[2]
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o Integrated Sampling: A flow controller is used to slowly fill the canister over a
predetermined period (e.g., 24 hours) to obtain a time-averaged sample.[2]

o Sample Transport: The sealed canister is transported back to the laboratory for analysis.
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Generalized workflow for atmospheric air sampling and analysis.

GC-FID is a robust and widely used technique for the quantification of hydrocarbons, including
ethane, in air samples.
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Methodology:

Sample Introduction: A known volume of the air sample from the canister is introduced into
the gas chromatograph. Often, a preconcentration step is used to trap and then thermally
desorb the VOCs onto the GC column, which enhances sensitivity.

Chromatographic Separation: The sample is carried by an inert gas (e.g., helium) through a
capillary column. Different compounds in the sample travel through the column at different
rates based on their physical and chemical properties, leading to their separation.

Detection: As the separated compounds exit the column, they are passed through a
hydrogen flame. The combustion of hydrocarbons produces ions, which generate a current
that is proportional to the amount of carbon in the sample. This current is measured by the
flame ionization detector.

Quantification: The concentration of ethane is determined by comparing the peak area from
the sample chromatogram to the peak areas of known standard gas mixtures.

FTIR spectroscopy is a powerful tool for identifying and quantifying a wide range of VOCs
simultaneously based on their unique infrared absorption spectra.

Methodology:

o Sample Introduction: The air sample is introduced into a gas cell with a long path length
(often a multi-pass cell) to increase the interaction between the infrared beam and the
sample, thereby enhancing the absorption signal.[7][8][9]

Spectral Acquisition: A broad-spectrum infrared beam is passed through the gas cell. The
resulting interferogram is mathematically converted into an infrared spectrum using a Fourier
transform.

Analysis: The absorption bands in the spectrum are characteristic of the vibrational modes of
the molecules present in the sample. The concentration of ethane is determined by
measuring the absorbance at a specific wavenumber characteristic of ethane and comparing
it to a calibration curve generated from standards.[7][8][9]
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CRDS is a highly sensitive absorption spectroscopy technique used for measuring trace gases
at very low concentrations.

Methodology:

 Instrumentation: A laser beam is directed into a high-finesse optical cavity containing the air
sample. The cavity is formed by two highly reflective mirrors.

¢ Measurement Principle: The laser is tuned to a specific absorption line of ethane. The laser
is then rapidly shut off, and the time it takes for the light intensity within the cavity to decay
(the "ring-down time") is measured.[10]

» Quantification: In the presence of an absorbing gas like ethane, the ring-down time is shorter
than in its absence. The concentration of ethane is directly related to the change in the ring-
down time. This technique can achieve detection limits in the parts-per-trillion range.[10]

Conclusion

Ethane is a significant contributor to the atmospheric budget of volatile organic compounds,
with important implications for tropospheric chemistry and air quality. Its primary sources are
linked to fossil fuels, biomass burning, and biofuels. The atmospheric oxidation of ethane is a
key pathway for the formation of ground-level ozone. Accurate monitoring of atmospheric
ethane concentrations is essential for understanding its sources, sinks, and long-term trends. A
variety of sophisticated analytical techniques, including GC-FID, FTIR, and CRDS, are
employed for this purpose, each offering distinct advantages in terms of sensitivity, selectivity,
and applicability to different research needs. Continued research and monitoring are crucial for
assessing the impact of changing ethane emissions on the Earth's atmosphere.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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